Cas no 1361112-16-4 (2-Methoxy-N-(1-piperidin-4-ylmethyl-1H-pyrazol-4-yl)-acetamide Dihydrochloride)

• Product Name: 2-Methoxy-N-(1-piperidin-4-ylmethyl-1H-pyrazol-4-yl)-acetamide Dihydrochloride
• CAS No: 1361112-16-4
• MF: C₁₂H₂₂Cl₂N₄O₂
• MW: 325.234680652618
• CID: 4696748
• Update Time: 2025-10-28

2-Methoxy-N-(1-piperidin-4-ylmethyl-1H-pyrazol-4-yl)-acetamide Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-N-(1-piperidin-4-ylmethyl-1H-pyrazol-4-yl)-acetamide dihydrochloride
• 2-methoxy-N-[1-(piperidin-4-ylmethyl)pyrazol-4-yl]acetamide dihydrochloride
• 2-Methoxy-N-[1-(4-piperidinylmethyl)-1H-pyrazol-4-yl]acetamide dihydrochloride
• 2-Methoxy-N-[1-(piperidin-4-ylmethyl)pyrazol-4-yl]acetamide;dihydrochloride
• 2-Methoxy-N-(1-piperidin-4-ylmethyl-1H-pyrazol-4-yl)-acetamide Dihydrochloride

• Inchi： 1S/C12H20N4O2.2ClH/c1-18-9-12(17)15-11-6-14-16(8-11)7-10-2-4-13-5-3-10;;/h6,8,10,13H,2-5,7,9H2,1H3,(H,15,17);2*1H
• InChI Key： QLHXRKSQVJKBQC-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C(COC)NC1C=NN(C=1)CC1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 269
• Topological Polar Surface Area: 68.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on 2-Methoxy-N-(1-piperidin-4-ylmethyl-1H-pyrazol-4-yl)-acetamide Dihydrochloride

Comprehensive Overview of 2-Methoxy-N-(1-piperidin-4-ylmethyl-1H-pyrazol-4-yl)-acetamide Dihydrochloride (CAS No. 1361112-16-4)

2-Methoxy-N-(1-piperidin-4-ylmethyl-1H-pyrazol-4-yl)-acetamide Dihydrochloride (CAS No. 1361112-16-4) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, is often explored for its potential applications in drug discovery and development. The presence of both piperidine and pyrazole moieties in its structure makes it a versatile candidate for targeting various biological pathways, particularly in the central nervous system (CNS) and metabolic disorders.

The compound's dihydrochloride salt form enhances its solubility and stability, making it more suitable for experimental and formulation purposes. Researchers are particularly interested in its potential as a kinase inhibitor or receptor modulator, given its structural similarity to other bioactive molecules. Recent studies have highlighted its role in modulating neurotransmitter receptors, which could pave the way for novel therapies for neurological conditions such as Parkinson's disease and anxiety disorders.

In the context of current trends, the demand for small molecule therapeutics and precision medicine has driven interest in compounds like 2-Methoxy-N-(1-piperidin-4-ylmethyl-1H-pyrazol-4-yl)-acetamide Dihydrochloride. Searches for "kinase inhibitors in drug discovery" and "CNS-targeting small molecules" have surged, reflecting the growing focus on targeted therapies. This compound's potential to address unmet medical needs aligns well with these trends, making it a subject of ongoing research.

From a synthetic chemistry perspective, the compound's preparation involves multi-step organic reactions, including amide coupling and reductive amination. Its purity and yield are critical factors for researchers, as impurities can significantly affect biological activity. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to characterize and validate the compound's structure and purity.

The pharmacological profile of 2-Methoxy-N-(1-piperidin-4-ylmethyl-1H-pyrazol-4-yl)-acetamide Dihydrochloride is still under investigation, but preliminary data suggest favorable pharmacokinetic properties, including moderate bioavailability and blood-brain barrier permeability. These attributes are essential for its potential use in CNS-related applications. Additionally, its low cytotoxicity in vitro models indicates a promising safety profile, though further in vivo studies are needed to confirm these findings.

Another area of interest is the compound's potential role in metabolic disease research. With the global rise in conditions like diabetes and obesity, there is a pressing need for novel therapeutic agents. The compound's interaction with G-protein-coupled receptors (GPCRs) and ion channels could offer new avenues for intervention, particularly in glucose metabolism and appetite regulation.

In summary, 2-Methoxy-N-(1-piperidin-4-ylmethyl-1H-pyrazol-4-yl)-acetamide Dihydrochloride (CAS No. 1361112-16-4) represents a promising candidate for drug development, with potential applications in CNS disorders, metabolic diseases, and beyond. Its unique chemical structure, combined with favorable preliminary data, positions it as a compound of significant interest in contemporary biomedical research. As studies progress, this molecule may emerge as a key player in the next generation of targeted therapies.